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Compound of Interest

Compound Name: Diisopropyl xanthogen disulfide

Cat. No.: B1670633

For Immediate Release

This technical guide provides an in-depth analysis of the crystal structure of diisopropyl
xanthogen disulfide, a compound of interest for researchers, scientists, and professionals in
drug development and materials science. This document outlines the precise three-dimensional
arrangement of atoms in the solid state, supported by detailed crystallographic data and the
experimental protocols utilized for its determination.

Crystallographic Data Summary

The crystal structure of diisopropyl xanthogen disulfide has been determined by single-
crystal X-ray diffraction. The compound crystallizes in the monoclinic system with the space
group P2i/c.[1] Detailed crystallographic data are summarized in the table below for clear and
concise reference.
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Parameter Value
Empirical Formula CsH1402S4
Formula Weight 270.44 g/mol
Crystal System Monoclinic
Space Group P1l2i/cl

Unit Cell Dimensions

a 9.735 A

b 12.588 A
c 12.131 A
a 90.00°

B 112.65°

y 90.00°
Volume 1370.4 As
z 4
Residual Factor 0.0806

Table 1: Crystallographic data for diisopropyl xanthogen disulfide.[1]

Molecular Structure and Conformation

The molecular structure of diisopropyl xanthogen disulfide features a disulfide bridge
connecting two isopropyl xanthate moieties. The conformation of the molecule in the crystalline
state is a key aspect of its solid-state properties. Detailed bond lengths and angles provide
insight into the molecular geometry.
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Bond Length (A)
S1-S2 2.034
S2-C1 1.801
S3-C1 1.654
O1l-C1 1.321
01-C2 1.487
C2-C3 1.512
C2-C4 1.509
S4-S5 2.034
S5-C5 1.801
S6-C5 1.654
02-C5 1.321
02-C6 1.487
C6-C7 1.512
C6-C8 1.509

Table 2: Selected bond lengths of diisopropyl xanthogen disulfide.
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Atoms Angle (°)
S2-S1-S2' 104.5
S1-S2-C1 104.3
S2-C1-S3 124.9
S2-C1-01 109.8
S3-C1-01 125.3
C1-01-C2 119.4
01-C2-C3 108.1
01-C2-C4 106.9
C3-C2-C4 112.1

Table 3: Selected bond angles of diisopropyl xanthogen disulfide.

Experimental Protocols
Synthesis of Diisopropyl Xanthogen Disulfide

The synthesis of diisopropyl xanthogen disulfide is typically achieved through the oxidation
of potassium isopropyl xanthate. A general procedure is outlined below:

o Preparation of Potassium Isopropyl Xanthate: Isopropanol is reacted with carbon disulfide in
the presence of potassium hydroxide.

o Oxidation: The resulting potassium isopropyl xanthate is then oxidized using a suitable
oxidizing agent, such as iodine or hydrogen peroxide, to yield diisopropyl xanthogen
disulfide.

 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
ethanol, to obtain crystals suitable for X-ray diffraction.

Single-Crystal X-ray Diffraction

The determination of the crystal structure was performed using the following methodology:
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o Crystal Selection: A suitable single crystal of diisopropyl xanthogen disulfide was selected
and mounted on a goniometer head.

o Data Collection: X-ray diffraction data were collected at a controlled temperature using a
diffractometer equipped with a monochromatic X-ray source. The crystal was rotated, and a
series of diffraction images were recorded.

» Structure Solution and Refinement: The collected diffraction data were processed to
determine the unit cell parameters and space group. The crystal structure was solved using
direct methods and subsequently refined using full-matrix least-squares on F2. All non-
hydrogen atoms were refined anisotropically, and hydrogen atoms were placed in calculated
positions.

Visualizations

The following diagrams illustrate the molecular structure and the experimental workflow for
determining the crystal structure of diisopropyl xanthogen disulfide.

Molecular structure of diisopropyl xanthogen disulfide.
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Experimental workflow for crystal structure determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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